molecular formula C20H38O2 B084301 Methyl 5-(2-undecylcyclopropyl)pentanoate CAS No. 10406-55-0

Methyl 5-(2-undecylcyclopropyl)pentanoate

Cat. No. B084301
CAS RN: 10406-55-0
M. Wt: 310.5 g/mol
InChI Key: RBKVUWMZDIQOTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5-(2-undecylcyclopropyl)pentanoate is a chemical compound that belongs to the class of cyclopropane fatty acid esters. It is synthesized from undecylenic acid, a natural fatty acid found in castor oil, and is known for its various biochemical and physiological effects.

Mechanism Of Action

The mechanism of action of Methyl 5-(2-undecylcyclopropyl)pentanoate is not fully understood. However, it is believed to act through multiple pathways, including inhibition of pro-inflammatory cytokines, modulation of lipid metabolism, and regulation of gene expression.

Biochemical And Physiological Effects

Methyl 5-(2-undecylcyclopropyl)pentanoate has been shown to have various biochemical and physiological effects. It has been demonstrated to reduce inflammation by inhibiting the expression of pro-inflammatory cytokines. It has also been shown to modulate lipid metabolism by reducing triglyceride levels and increasing HDL cholesterol levels. In addition, it has been investigated for its potential use in treating metabolic disorders such as obesity and diabetes.

Advantages And Limitations For Lab Experiments

Methyl 5-(2-undecylcyclopropyl)pentanoate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its anti-inflammatory and anti-tumor properties make it a promising candidate for further investigation. However, its low solubility in water and limited stability may present challenges for some experiments.

Future Directions

There are several future directions for research on Methyl 5-(2-undecylcyclopropyl)pentanoate. Further investigation into its mechanism of action and potential therapeutic applications is needed. In addition, exploring its potential use in combination with other drugs or therapies may enhance its efficacy. Finally, investigating its effects on other metabolic disorders such as cardiovascular disease and neurodegenerative diseases may provide valuable insights into its potential therapeutic applications.
Conclusion:
In conclusion, Methyl 5-(2-undecylcyclopropyl)pentanoate is a promising compound with various potential therapeutic applications. Its anti-inflammatory, anti-tumor, and anti-microbial properties make it a promising candidate for further investigation. However, further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of Methyl 5-(2-undecylcyclopropyl)pentanoate involves the reaction of undecylenic acid with cyclopropane carboxylic acid followed by esterification with methanol. The reaction is catalyzed by acid and requires careful temperature control and purification steps to obtain a pure product. The yield of the synthesis is typically between 60-80%.

Scientific Research Applications

Methyl 5-(2-undecylcyclopropyl)pentanoate has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been investigated for its potential use in treating metabolic disorders such as obesity and diabetes.

properties

CAS RN

10406-55-0

Product Name

Methyl 5-(2-undecylcyclopropyl)pentanoate

Molecular Formula

C20H38O2

Molecular Weight

310.5 g/mol

IUPAC Name

methyl 5-(2-undecylcyclopropyl)pentanoate

InChI

InChI=1S/C20H38O2/c1-3-4-5-6-7-8-9-10-11-14-18-17-19(18)15-12-13-16-20(21)22-2/h18-19H,3-17H2,1-2H3

InChI Key

RBKVUWMZDIQOTG-UHFFFAOYSA-N

SMILES

CCCCCCCCCCCC1CC1CCCCC(=O)OC

Canonical SMILES

CCCCCCCCCCCC1CC1CCCCC(=O)OC

Origin of Product

United States

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